Cas no 185220-68-2 (2-Chloro-6-iodopyridin-3-ol)

2-Chloro-6-iodopyridin-3-ol is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct structure, featuring both chloro and iodo substituents on the pyridine ring, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The presence of the hydroxyl group at the 3-position further enhances its reactivity, allowing for selective functionalization. This compound is particularly valued for its role in medicinal chemistry, where it serves as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in demanding synthetic applications.
2-Chloro-6-iodopyridin-3-ol structure
2-Chloro-6-iodopyridin-3-ol structure
Product Name:2-Chloro-6-iodopyridin-3-ol
CAS No:185220-68-2
MF:C5H3ClINO
MW:255.440892457962
MDL:MFCD10566651
CID:114492
PubChem ID:10777417
Update Time:2025-06-07

2-Chloro-6-iodopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,2-chloro-6-iodo-
    • 2-Chloro-6-iodopyridin-3-ol
    • 2-Chloro-6-iodo-3-pyridinol
    • 2-Chloro-3-hydroxy-6-iodopyridine
    • 2-chloro-3-hydroxy-6-iodo-pyridin
    • 2-chloro-6-iodo-pyridin-3-ol
    • 3-Pyridinol, 2-chloro-6-iodo-
    • 2-chloro-3-hydroxy-6-iodo-pyridine
    • SBB101620
    • VT1246
    • 6216AD
    • SB12722
    • AK163251
    • SY029607
    • AB0001939
    • 2-chloro-6-iodo-3-pyridinol >97%
    • DTXSID60444800
    • 2-Chloro-3-hydroxy-6-iodopyridine, 97%
    • CS-0036964
    • SCHEMBL315024
    • FT-0680968
    • MFCD10566651
    • J-508943
    • A880730
    • WQSIHSWWVYQVPV-UHFFFAOYSA-N
    • EN300-184116
    • ED-0052
    • 185220-68-2
    • AC-27539
    • AMY7773
    • GEO-03679
    • AKOS005072435
    • DB-082145
    • MDL： MFCD10566651
    • Inchi： 1S/C5H3ClINO/c6-5-3(9)1-2-4(7)8-5/h1-2,9H
    • InChI Key： WQSIHSWWVYQVPV-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(=N1)Cl)O

Computed Properties

  • Exact Mass: 254.89500
  • Monoisotopic Mass: 254.89479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 2.219±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 141-145 °C
  • Boiling Point: 394.5℃ at 760 mmHg
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),
  • PSA: 33.12000
  • LogP: 2.04520

2-Chloro-6-iodopyridin-3-ol Security Information

2-Chloro-6-iodopyridin-3-ol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-iodopyridin-3-ol Pricemore >>

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